Cas no 2171676-07-4 (2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2171676-07-4
• MF: C₂₉H₃₁N₃O₅
• MW: 501.5735476017
• CID: 5985164
• PubChem ID: 165762316
• Update Time: 2025-05-26

2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2171676-07-4
• 2-[N-benzyl-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid
• EN300-1534887

• Inchi： 1S/C29H31N3O5/c1-31(2)17-26(28(35)32(18-27(33)34)16-20-10-4-3-5-11-20)30-29(36)37-19-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h3-15,25-26H,16-19H2,1-2H3,(H,30,36)(H,33,34)
• InChI Key： QQVDVJGOFKHTPC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CC1C=CC=CC=1)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 501.22637110g/mol
• Monoisotopic Mass: 501.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

Recent Advances in the Study of 2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS: 2171676-07-4)

The compound 2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS: 2171676-07-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a benzyl-substituted amino acid derivative, has shown promising potential in various applications, particularly in peptide synthesis and drug development.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability and reactivity for use in solid-phase peptide synthesis (SPPS). The Fmoc group, a widely used protecting group in peptide chemistry, plays a critical role in the selective deprotection of amino acids during synthesis. Researchers have reported improved yields and purity of target peptides when using 2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid as a building block, highlighting its utility in the production of complex peptide-based therapeutics.

In addition to its applications in peptide synthesis, this compound has been investigated for its potential as a precursor in the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest that further structural modifications could lead to the discovery of new anti-inflammatory agents.

Another area of interest is the compound's role in the development of targeted drug delivery systems. Due to its amphiphilic nature, 2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid has been explored as a component of self-assembling nanocarriers. Preliminary results indicate that these nanocarriers can effectively encapsulate and deliver hydrophobic drugs, improving their bioavailability and reducing off-target effects. Ongoing research aims to optimize the physicochemical properties of these nanocarriers for clinical applications.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid. Recent advancements in flow chemistry and continuous manufacturing techniques have shown potential in addressing these issues, offering more efficient and scalable synthesis routes. Researchers are also investigating greener alternatives to traditional solvents and reagents to align with the growing emphasis on sustainable chemistry practices.

In conclusion, 2-N-benzyl-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS: 2171676-07-4) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and targeted delivery systems underscore its potential to contribute to the advancement of therapeutic strategies. Future studies will likely focus on further optimizing its properties and expanding its utility in medicinal chemistry and beyond.